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Compound of Interest

Compound Name: Pomarose

Cat. No.: B12675126

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pomarose is a synthetic, high-impact odorant, patented by Givaudan, valued for its potent
fruity-rose aroma with nuances of apple, plum, and raisin. Chemically classified as a double-
unsaturated ketone, its official IUPAC name is (2E,52)-5,6,7-trimethylocta-2,5-dien-4-one. This
technical guide provides a comprehensive overview of the chemical structure, properties, and
synthesis of Pomarose, tailored for a scientific audience. While Pomarose is primarily utilized
in the fragrance industry, this paper aims to consolidate its known chemical data to support
further research and potential applications.

Chemical Structure and Properties

The olfactory character of Pomarose is almost entirely attributed to the (2E,5Z)-stereoisomer.
In the presence of trace amounts of acid, particularly when stored in glass containers, the
(2E,5Z) and (2E,5E) isomers can equilibrate.

Table 1: Chemical and Physical Properties of Pomarose
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Property Value Reference(s)
(2E,52)-5,6,7-trimethylocta-

IUPAC Name _ [1]
2,5-dien-4-one

CAS Number 357650-26-1

Molecular Formula C11H180 [1]

Molecular Weight 166.26 g/mol [1]
Colorless to pale yellow liquid

Appearance .
(estimated)

Boiling Point 236.2 °C (at 760 mm Hg)

Density 0.855 g/cm?

Vapor Pressure

0.048 mmHg at 25 °C

(estimated)

Flash Point 89.4 °C (193 °F) (estimated)
- Soluble in alcohol; Insoluble in
Solubility
water
Odor Threshold 0.5 ng/L in air

Synthesis

The synthesis of Pomarose was a result of structural curiosity during the investigation of an

unknown trace component with a damascone-like odor in a complex reaction mixture. The

developed synthesis involves a two-step process.

Experimental Protocol: Synthesis of Pomarose

The synthesis of Pomarose proceeds via a Boron trifluoride-catalyzed addition followed by a

Grignard reaction.

Step 1: Boron trifluoride-catalyzed addition of methyl isopropyl ketone to 1-ethoxyprop-1-yne.

o Reactants: Methyl isopropyl ketone, 1-ethoxyprop-1-yne
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o Catalyst: Boron trifluoride (BFs3)
e Product: Ethyl 2,3,4-trimethylpent-2-enoate

Detailed experimental conditions, including solvent, temperature, and reaction time, are
proprietary and not publicly available.

Step 2: Grignard reaction with propen-1-ylmagnesium bromide.

Reactant: Ethyl 2,3,4-trimethylpent-2-enoate

Reagent: Propen-1-ylmagnesium bromide

Key Process: In situ enolization

Final Product: (2E,52)-5,6,7-trimethylocta-2,5-dien-4-one (Pomarose)

Specifics of the Grignard reaction conditions and the work-up procedure to isolate the final
product are not detailed in publicly accessible literature.

Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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